N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-ethoxyphenyl)acetamide

Specification

• CAS No.: 946257-24-5
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.406
• IUPAC Name: N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-(4-ethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C20H21N3O3/c1-4-26-16-8-6-15(7-9-16)11-18(24)22-19-14(3)21-17-10-5-13(2)12-23(17)20(19)25/h5-10,12H,4,11H2,1-3H3,(H,22,24)
• Standard InChI Key: RLGOIBSCEMBOTB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C(N=C3C=CC(=CN3C2=O)C)C

Introduction

N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-ethoxyphenyl)acetamide is a complex organic compound belonging to the pyrido[1,2-a]pyrimidine class. This compound features a pyrimidine ring fused with a pyridine ring, with methyl groups at the 2 and 7 positions, and an amide linkage to a 4-ethoxyphenyl moiety. Despite the lack of specific information on this exact compound in the provided sources, its structure and potential applications can be inferred from related compounds.

Synthesis and Chemical Reactions

The synthesis of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-ethoxyphenyl)acetamide would likely involve multi-step organic reactions. Common methods for synthesizing similar compounds include the use of microwave-assisted synthesis or continuous flow chemistry to optimize reaction conditions and improve yield and purity.

Biological Activity and Potential Applications

While specific biological activities of N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-(4-ethoxyphenyl)acetamide are not detailed, compounds within the pyrido[1,2-a]pyrimidine class often exhibit significant biological activities. These can include interactions with enzymes or receptors, making them valuable candidates for further research into their therapeutic potential.

Research Findings and Future Directions

Given the structural similarity to other pyrido[1,2-a]pyrimidine derivatives, this compound may be of interest for studies on its potential biological activities, such as antimicrobial, anti-inflammatory, or anticancer properties. Future research should focus on synthesizing the compound and evaluating its biological activity through in vitro and in vivo studies.